Methyl 4-nitrooxanthrene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Applications in Organic Chemistry and Catalysis
- Catalytic Aspects in Organic Synthesis : Methyl 4-nitrooxanthrene-2-carboxylate derivatives have been explored for their role in asymmetric catalysis. For instance, homochiral methyl 4-aminopyrrolidine-2-carboxylates, obtained through asymmetric cycloadditions and catalytic hydrogenation of similar compounds, are effective in catalyzing asymmetric Michael additions of ketones to nitroalkenes (Ruiz-Olalla, Retamosa, & Cossío, 2015).
Studies in Medicinal Chemistry
- Synthesis of Anticonvulsant and Neurotoxic Properties : Research has been conducted on the synthesis and evaluation of various substituted N-phenyl derivatives of phthalimide pharmacophore, including 4-nitro derivatives, for their potential anticonvulsant and neurotoxic properties (Vamecq et al., 2000).
Biochemical Pharmacology
- Enzymatic Studies and Substrate Specificity : In biochemical pharmacology, studies have been conducted on the enzymatic activity of carboxylesterase towards substrates like methyl[1-14C]butyrate and 4-nitrophenyl butyrate, providing insights into the enzyme's specificity and inhibitor effects (Sterri, Johnsen, & Fonnum, 1985).
Food Chemistry and Nutrition
- Detection in Foodstuffs and Human Fluids : There's research identifying tetrahydro-beta-carboline-3-carboxylic acid in foodstuffs, human urine, and human milk, which are precursors of mutagenic N-nitroso compounds. This research provides a basis for understanding potential health implications related to these compounds in everyday diet and human physiology (Adachi et al., 1991).
Radiochemical Assays and DNA Studies
Application in Radiochemical Assays : A radiochemical assay for carboxylesterase using methyl[1-14C]butyrate as a substrate has been developed, which is significant for understanding enzyme kinetics and reaction mechanisms in biological systems (Sterri, Johnsen, & Fonnum, 1985).
DNA Methylation Studies in Cancer Research : Research has been conducted on the methylation of deoxyribonucleic acid in mammalian cells by specific carcinogens, with a focus on the understanding of DNA methylation patterns and its implications in cancer biology (Lawley & Thatcher, 1970).
Properties
IUPAC Name |
methyl 4-nitrodibenzo-p-dioxin-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO6/c1-19-14(16)8-6-9(15(17)18)13-12(7-8)20-10-4-2-3-5-11(10)21-13/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYLAMTJIBGZHLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C2C(=C1)OC3=CC=CC=C3O2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.